8-Nitro-4-oxo-4H-1-benzopyran-2-carbonitrile

• CAS RN: 141283-41-2
• Molecular Formula: C10H4N2O4
• Molecular Weight: 216.15 g/mol
• IUPAC Name: 8-nitro-4-oxochromene-2-carbonitrile
• InChI: InChI=1S/C10H4N2O4/c11-5-6-4-9(13)7-2-1-3-8(12(14)15)10(7)16-6/h1-4H
• InChI Key: SSTFSEGDQONGMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])OC(=CC2=O)C#N

Description

8-Nitro-4-oxo-4H-1-benzopyran-2-carbonitrile is a useful research compound. Its molecular formula is C10H4N2O4 and its molecular weight is 216.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorous oxychloride (2.86 ml) was added very slowly at 0° C. to dry N,N-dimethylformamide (40 ml) and the mixture was left under stirring at room temperature for 35 minutes. After that a solution of 8-nitro-4-oxo-4H-1-benzopyran-2-carboxamide (1.515 g, 6.47 mmol) in N,N-dimethylformamide (10 ml) was added and the mixture was left under stirring at room temperature for 18 h. After this time, the reaction mixture was poured onto an ice-water mixture (100 ml) and extracted with ethyl acetate (4×40 ml). After drying and removing the solvents under reduced pressure, a residue was obtained which was purified by chromatography through a silica gel column. Eluting with hexane:chloroform, 7:3, 1.094 g of the title product were recovered (78% yield).